Cas no 158868-12-3 (Pyrimidine hydrate)

• Product Name: Pyrimidine hydrate
• CAS No: 158868-12-3
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• CID: 2779932
• Update Time: 2023-08-07

Pyrimidine hydrate Chemical and Physical Properties

Names and Identifiers

• pyrimidine hydrate
• Pyrimidine--water (1/1)
• Pyrimidine hydrate

• Inchi： 1S/C4H4N2.H2O/c1-2-5-4-6-3-1;/h1-4H;1H2
• InChI Key： LSYJHRREPKXURZ-UHFFFAOYSA-N
• SMILES： O.N1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 32.5
• Topological Polar Surface Area: 26.8